Cas no 2089292-64-6 (2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride)

2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride is a synthetic amino acid derivative featuring a thiazole ring, which imparts unique chemical and biological properties. This compound is of interest in pharmaceutical and biochemical research due to its potential as a building block for peptidomimetics and enzyme inhibitors. The hydrochloride salt form enhances solubility and stability, facilitating handling in aqueous solutions. Its structural similarity to natural amino acids makes it valuable for studying receptor interactions and modifying peptide activity. The thiazole moiety contributes to its versatility in medicinal chemistry applications, particularly in the design of novel therapeutics targeting metabolic and signaling pathways. High purity and well-characterized synthesis ensure reproducibility in research settings.
2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride structure
2089292-64-6 structure
Product Name:2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride
CAS No:2089292-64-6
MF:C6H9ClN2O2S
MW:208.665858983994
MDL:MFCD30730076
CID:4636136
PubChem ID:127264688
Update Time:2025-06-14

2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride
    • AK683578
    • F53130
    • AKOS030633050
    • 2-Amino-3-(thiazol-5-yl)propanoicacidhydrochloride
    • 2-AMINO-3-(1,3-THIAZOL-5-YL)PROPANOIC ACID HYDROCHLORIDE
    • SY245713
    • DS-20073
    • 2089292-64-6
    • MFCD30730076
    • 2-amino-3-(1,3-thiazol-5-yl)propanoic acid;hydrochloride
    • CS-0059729
    • 2-Amino-3-(thiazol-5-yl)propanoic acid HCl
    • MDL: MFCD30730076
    • Inchi: 1S/C6H8N2O2S.ClH/c7-5(6(9)10)1-4-2-8-3-11-4;/h2-3,5H,1,7H2,(H,9,10);1H
    • InChI Key: WPTRJRFKLLPZND-UHFFFAOYSA-N
    • SMILES: Cl.S1C=NC=C1CC(C(=O)O)N

Computed Properties

  • Exact Mass: 208.0073264g/mol
  • Monoisotopic Mass: 208.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104

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Additional information on 2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride

Comprehensive Overview of 2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride (CAS No. 2089292-64-6)

2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride (CAS No. 2089292-64-6) is a chemically modified amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole ring and amino acid backbone, is widely explored for its potential applications in drug discovery, enzyme inhibition, and peptide synthesis. Researchers are particularly interested in its role as a building block for novel therapeutics, given its unique structural properties and bioactivity.

The thiazole moiety in 2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride is a key feature, as it is commonly found in bioactive molecules with antimicrobial, antiviral, and anti-inflammatory properties. This has led to increased demand for the compound in the development of small-molecule drugs and bioconjugates. Its hydrochloride salt form enhances solubility, making it suitable for various experimental and industrial applications. Recent studies have also highlighted its potential in neurological research, particularly in modulating neurotransmitter pathways.

In the context of current trends, 2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride aligns with the growing interest in precision medicine and targeted drug delivery. Scientists are investigating its compatibility with peptide-based therapeutics, a rapidly expanding field due to the rise of personalized treatments. Additionally, its relevance in metabolic engineering and proteomics has made it a subject of interest in academic and industrial labs worldwide.

From a synthetic chemistry perspective, the compound’s CAS No. 2089292-64-6 serves as a critical identifier for researchers sourcing high-purity materials. Its stability under various pH conditions and compatibility with solid-phase peptide synthesis (SPPS) techniques further broaden its utility. As the pharmaceutical industry shifts toward green chemistry and sustainable practices, the efficient synthesis of 2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride using eco-friendly methods is also a hot topic.

For those searching for "thiazole amino acid derivatives" or "bioactive small molecules," this compound represents a prime example of how structural modifications can enhance functionality. Its applications extend to cancer research, where it is being studied for its potential to inhibit specific enzymes involved in tumor progression. Furthermore, its role in antibiotic development is under exploration, given the urgent need for new antimicrobial agents in the face of rising antibiotic resistance.

In summary, 2-Amino-3-(thiazol-5-yl)propanoic acid hydrochloride (CAS No. 2089292-64-6) is a versatile compound with broad implications in modern science. Its unique structure, combined with its applicability in drug design and biochemical assays, positions it as a valuable tool for researchers. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research and innovation.

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